Cas no 2826917-00-2 (5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide)
2826917-00-2 structure
Product Name:5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide
CAS No:2826917-00-2
MF:C6H6BrN3O
MW:219.053824901581
CID:6827323
PubChem ID:172406879
Update Time:2025-02-15
5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 2826917-00-2
- 5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide
- CS-25596
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- Inchi: 1S/C6H6BrN3O/c1-8-6(11)5-9-2-4(7)3-10-5/h2-3H,1H3,(H,8,11)/i1D3
- InChI Key: WKEUSKJXDSXYDG-FIBGUPNXSA-N
- SMILES: BrC1C=NC(C(NC([2H])([2H])[2H])=O)=NC=1
Computed Properties
- Exact Mass: 217.98825Da
- Monoisotopic Mass: 217.98825Da
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 54.9Ų
5-bromo-N-(methyl-d3)pyrimidine-2-carboxamide Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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